Bis(mesityl)acetylene
Overview
Description
Bis(mesityl)acetylene, also known as 2,4-dimethyl-1,3-diphenylacetylene, is a chemical compound composed of two mesityl groups and one acetylene group. It is a colorless solid that is insoluble in water and relatively stable in air. Bis(mesityl)acetylene has been used in a wide range of scientific applications, including organic synthesis, mechanistic studies, and biological studies.
Scientific Research Applications
Chemical Reactivity and Bond Activation
- P-C Bond Activation: Bis(mesityl)acetylene derivatives demonstrate intriguing reactivity, such as 1,1-carboboration reactions with phosphorus-carbon bond cleavage. This showcases their potential in advanced organophosphorus chemistry (Ekkert et al., 2011).
Photophysical Properties and Applications
- Excited-State Dynamics: Substituting phenyl rings in bis(dipyrrinato)zinc complexes with mesityl groups alters their excited-state properties significantly, enhancing their potential in photochemical applications due to improved fluorescence and longer-lived singlet excited states (Sazanovich et al., 2004).
Catalysis and Synthesis
- Nickel(II) Complexes as Polymerization Catalysts: Bis(mesityl-imino)acenaphthene Nickel(II) complexes exhibit efficient catalytic activity for ethylene polymerization, highlighting their utility in polymer synthesis (Figueira et al., 2014).
- Macrocycle Formation: Bis(mesityl) derivatives can participate in unique macrocycle formation reactions, demonstrating the diverse synthetic utility of these compounds in constructing complex molecular architectures (Wang et al., 2019).
Molecular Structure Analysis
- Electron Diffraction Studies: Bis(trimethylstannyl)acetylene, a related compound, has been analyzed via gas phase electron diffraction, providing insights into molecular structures relevant to acetylene derivatives (Khaikin et al., 1977).
Luminescence and Optical Properties
- Near-Infrared Luminescence: Platinum(II) complexes with bis(mesitylimino)acenaphthene ligands exhibit near-infrared luminescence, highlighting their potential in optical and photonic applications (Adams et al., 2006).
properties
IUPAC Name |
1,3,5-trimethyl-2-[2-(2,4,6-trimethylphenyl)ethynyl]benzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22/c1-13-9-15(3)19(16(4)10-13)7-8-20-17(5)11-14(2)12-18(20)6/h9-12H,1-6H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KCOVOLGYBMTWKB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)C#CC2=C(C=C(C=C2C)C)C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60507580 |
Source
|
| Record name | 1,1'-(Ethyne-1,2-diyl)bis(2,4,6-trimethylbenzene) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60507580 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Bis(mesityl)acetylene | |
CAS RN |
5806-58-6 |
Source
|
| Record name | 1,1'-(Ethyne-1,2-diyl)bis(2,4,6-trimethylbenzene) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60507580 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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